Cas no 10071-45-1 (Pyridazino[1,2-d][1,4,5]oxadiazepine-2,4,7,10(1H,5H)-tetrone)

• Product Name: Pyridazino[1,2-d][1,4,5]oxadiazepine-2,4,7,10(1H,5H)-tetrone
• CAS No: 10071-45-1
• MF: C₈H₆N₂O₅
• MW: 210.1436419487
• CID: 217197
• PubChem ID: 53440196
• Update Time: 2025-04-19

Pyridazino[1,2-d][1,4,5]oxadiazepine-2,4,7,10(1H,5H)-tetrone Chemical and Physical Properties

Names and Identifiers

• Pyridazino[1,2-d][1,4,5]oxadiazepine-2,4,7,10(1H,5H)-tetrone
• 1,2-Pyridazinediaceticanhydride, 3,6-dihydro-3,6-dioxo- (7CI,8CI)
• 1,5-dihydropyridazino[1,2-d][1,4,5]oxadiazepine-2,4,7,10-tetrone
• DTXSID00702416
• 10071-45-1

• Inchi： 1S/C8H6N2O5/c11-5-1-2-6(12)10-4-8(14)15-7(13)3-9(5)10/h1-2H,3-4H2
• InChI Key： DICUVUJLYNKAOO-UHFFFAOYSA-N
• SMILES： O1C(CN2C(C=CC(N2CC1=O)=O)=O)=O

Computed Properties

• Exact Mass: 210.02768
• Monoisotopic Mass: 210.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2
• XLogP3: -1.1

Experimental Properties

• PSA: 83.99
• LogP: -1.90660